Cas no 39843-56-6 (1H-Pyrrole,1-(2,5-dimethoxyphenyl)-)

• Product Name: 1H-Pyrrole,1-(2,5-dimethoxyphenyl)-
• CAS No: 39843-56-6
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 319175
• PubChem ID: 310846
• Update Time: 2025-04-19

1H-Pyrrole,1-(2,5-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole,1-(2,5-dimethoxyphenyl)-
• 1-(2,5-dimethoxyphenyl)pyrrole
• 1-(2,5-Dimethoxyphenyl)-pyrrol
• 1-(2,5-dimethoxy-phenyl)-pyrrole
• AC1L7I2H
• NSC215975
• AKOS008965854
• 39843-56-6
• DTXSID70309779
• N-(2,5-dimethoxyphenyl)azole
• NSC-215975

• Inchi： 1S/C12H13NO2/c1-14-10-5-6-12(15-2)11(9-10)13-7-3-4-8-13/h3-9H,1-2H3
• InChI Key： DLIIZHCQHKIGMI-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1N1C=CC=C1)OC

Computed Properties

• Exact Mass: 203.09469
• Monoisotopic Mass: 203.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 23.4Ų

Experimental Properties

• Density: 1.06
• Boiling Point: 342.3°C at 760 mmHg
• Flash Point: 160.8°C
• Refractive Index: 1.531
• PSA: 23.39
• LogP: 2.49450